Cas no 921765-49-3 (1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one)
921765-49-3 structure
Product Name:1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one
CAS No:921765-49-3
MF:C15H14O2S
MW:258.335463047028
CID:754330
Update Time:2023-08-03
1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-[(4-methylphenyl)sulfinyl]phenyl]-
- 1-[4-(4-methylphenyl)sulfinylphenyl]ethanone
- 4-Acetylphenyl 4-methylphenyl sulfoxide
- 1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one
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- Inchi: 1S/C15H14O2S/c1-11-3-7-14(8-4-11)18(17)15-9-5-13(6-10-15)12(2)16/h3-10H,1-2H3
- InChI Key: UQFMGLZPLSCMCR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 311
- XLogP3: 2.9
- Topological Polar Surface Area: 53.4
1-[4-(4-Methylbenzene-1-sulfinyl)phenyl]ethan-1-one Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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